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Compound of Interest

Compound Name: Fenuron-d5

Cat. No.: B580820

Audience: Researchers, scientists, and drug development professionals.

Introduction: Fenuron-d5, the deuterated analog of the herbicide Fenuron, is a critical internal
standard for quantitative analysis in various matrices. Its use in liquid chromatography-mass
spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) assays allows for
accurate quantification of Fenuron by correcting for matrix effects and variations in sample
preparation and instrument response. This document provides a detailed protocol for the
preparation of Fenuron-d5 stock solutions to ensure accuracy and consistency in experimental
results.

Quantitative Data Summary

A summary of the physicochemical properties of Fenuron-d5 is presented in the table below.
This information is essential for the accurate preparation and storage of stock solutions.
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Property Value Source(s)
Chemical Name 1,1-dimethyl-3-(phenyl-d5)urea  [1][2][3]
Synonyms l;lél)\lu-rIZi;nethyl-N'-(phenyl- ]

CAS Number 1219802-06-8 [1][2][4]
Molecular Formula CoH7DsN20 [5]
Molecular Weight 169.24 g/mol [2][4]
Physical Form Solid, White to Off-White [1]

Melting Point 131-134°C [1]

B Slightly soluble in Chloroform
Solubility [1]
and Methanol

Isotopic Enrichment =98 atom % D [4]

N -20°C Freezer for solid, Room
Storage Conditions ) [1112114]
temperature for solutions

. Stable under recommended
Stability g [4]
storage conditions

Experimental Protocol: Preparation of a 1 mg/mL
Primary Stock Solution

This protocol describes the preparation of a 1 mg/mL primary stock solution of Fenuron-d5 in
methanol. Methanol is chosen as the solvent due to the indicated solubility and its compatibility
with common analytical techniques.

Materials and Equipment:
e Fenuron-d5 solid (=98% purity)

o Methanol (LC-MS grade or equivalent)
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e Analytical balance (readable to at least 0.01 mg)
e 10 mL volumetric flask (Class A)

e Spatula

» Weighing paper or boat

o Pipettes and appropriate tips

o Vortex mixer

e Sonicator (optional)

o Amber glass vial for storage

Procedure:

e Preparation: Ensure all glassware is clean and dry. Allow the container of Fenuron-d5 to
equilibrate to room temperature before opening to prevent condensation.

o Weighing: Accurately weigh approximately 10 mg of Fenuron-d5 solid onto a weighing paper
or boat using an analytical balance. Record the exact weight.

e Dissolution:
o Carefully transfer the weighed Fenuron-d5 into a 10 mL volumetric flask.
o Add approximately 5-7 mL of methanol to the flask.

o Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer for a few
seconds or sonicate for 2-5 minutes to ensure complete dissolution.

¢ Dilution to Volume:

o Once the solid is completely dissolved, add methanol to the flask until the bottom of the
meniscus is level with the calibration mark.

o Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.
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o Calculation of Exact Concentration: Calculate the precise concentration of the stock solution
based on the actual weight of Fenuron-d5 used.

Concentration (mg/mL) = (Weight of Fenuron-d5 in mg) / (Volume of volumetric flask in mL)

o Storage: Transfer the prepared stock solution into a clearly labeled amber glass vial. The
label should include the compound name, concentration, solvent, preparation date, and
initials of the preparer. Store the solution at -20°C.[1]

Preparation of Working Solutions

Working solutions of lower concentrations can be prepared by serial dilution of the primary
stock solution.

Example: Preparation of a 10 pg/mL Working Solution:

Allow the 1 mg/mL primary stock solution to equilibrate to room temperature.

Pipette 100 pL of the 1 mg/mL primary stock solution into a 10 mL volumetric flask.

Dilute to the mark with methanol.

Cap and invert the flask multiple times to ensure thorough mixing.

This will result in a 10 pg/mL working solution. Further dilutions can be made as required for
the specific application.

Diagrams
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Workflow for Fenuron-d5 Stock Solution Preparation
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Caption: Workflow for the preparation of a Fenuron-d5 primary stock solution.
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Serial Dilution Workflow Example
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Caption: Example of preparing a working solution via serial dilution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Fenuron D5 (phenyl D5) [amp.chemicalbook.com]

e 2. Fenuron D5 (phenyl D5) 100 pg/mL in Acetonitrile [lgcstandards.com]

e 3. Fenuron-d5 (phenyl-d5) | CAS 1219802-06-8 | LGC Standards [lgcstandards.com]
¢ 4. cdnisotopes.com [cdnisotopes.com]

e 5. Fenuron D5 (phenyl D5) [a-2-s.com]

 To cite this document: BenchChem. [Application Note and Protocol: Preparation of Fenuron-
d5 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580820#protocol-for-preparing-fenuron-d5-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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